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Compound of Interest

Compound Name: Magtrieve(TM)

Cat. No.: B076450 Get Quote

Ensuring the safe and compliant disposal of Magtrieve™, a magnetic chromium dioxide (CrO₂)

reagent, is paramount for laboratory safety and environmental protection. This guide provides

essential information on the proper handling and disposal procedures for researchers,

scientists, and drug development professionals. While specific regulations may vary, this

document outlines the key considerations and recommended practices based on available

safety data.

Magtrieve™ is a stable form of chromium oxide; however, under certain conditions, such as

elevated temperatures, it may convert to other forms of chromium, including the more

hazardous hexavalent chromium (Cr(VI)).[1] Therefore, it is crucial to handle and dispose of

this material with care, adhering to all applicable federal, state, and local regulations.[1]

Key Safety and Regulatory Information
The following table summarizes critical data regarding Magtrieve™ and its disposal

considerations.
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Property Data Citation(s)

Chemical Name Chromium(IV) oxide [2]

CAS Number 12018-01-8 [2]

Appearance Powder [2]

RCRA Classification

Discarded Chromium(III) Oxide

is not typically classified as

hazardous waste under 40

CFR part 261. However,

specific circumstances may

require hazardous waste

disposal.

[1]

Potential Hazards

May cause skin and eye

irritation. Prolonged exposure

to trivalent chromium

compounds may affect the

respiratory system.[1] Can

revert to hexavalent chromium

at high temperatures.[1]

[1]

Regulatory Oversight

Disposal is governed by

federal, state, and local

regulations. Consultation with

your state's Department of

Environmental Protection

(DEP) or regional EPA office is

recommended.

[3]

Personal Protective Equipment

(PPE)

N95 dust mask, eye shields,

and gloves are recommended.

[2]

[2]

Spill Cleanup and Disposal Protocol
In the event of a Magtrieve™ spill, or for the disposal of used or expired material, the following

steps should be taken.
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Experimental Protocol: Spill Containment and Cleanup

Evacuate and Secure the Area: Immediately evacuate non-essential personnel from the spill

area.[3]

Don Appropriate PPE: Before entering the spill area, ensure you are wearing the

recommended personal protective equipment, including an N95 dust mask, safety goggles or

face shield, and chemical-resistant gloves.[2][4]

Contain the Spill: Prevent the powder from becoming airborne.

Clean the Spill:

Small Spills: Carefully use a vacuum cleaner equipped with a HEPA filter or employ wet

clean-up techniques to gather the material.[1]

Avoid Dry Sweeping: Do not use brushes or dry sweeping methods as this can generate

dust.

Package the Waste: Place the collected Magtrieve™ waste into a clearly labeled, sealed

container.[1][3]

Decontaminate the Area: Thoroughly wash the spill area with soap and water.[3]

Dispose of Contaminated Materials: Any materials used for cleanup, such as contaminated

clothing or cleaning supplies, should be disposed of as hazardous waste.

Waste Disposal Workflow
The decision-making process for the final disposal of Magtrieve™ waste should be systematic

to ensure compliance and safety. The following diagram illustrates the recommended workflow.
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Magtrieve™ Waste Generated

Consult Safety Data Sheet (SDS)
 and Institutional SOPs

Is the waste mixed with
 other hazardous materials?

Treat as Hazardous Waste

Yes

Proceed with Caution

No

Contact Environmental Health & Safety (EHS)
 or Waste Disposal Officer

Waste Characterization

Is it classified as
 hazardous waste by EHS?

Package, Label, and Store
 for Hazardous Waste Pickup

Yes

Follow Institutional Guidelines
 for Non-Hazardous Chemical Waste

No

Arrange for pickup by a
 licensed hazardous waste disposal company

Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Magtrieve™ waste.
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Important Considerations:

Consult Local Authorities: Always consult with your institution's Environmental Health and

Safety (EHS) department and local waste management authorities to ensure compliance

with all regulations.[3]

Licensed Disposal: For significant quantities or if deemed hazardous, disposal must be

handled by a licensed chemical waste disposal contractor.[5]

Avoid Drains: Do not dispose of Magtrieve™ down the drain.[4]

Container Disposal: Empty Magtrieve™ containers should be thoroughly rinsed, with the

rinsate collected as chemical waste, before the container is discarded or recycled according

to institutional protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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